Cas no 103980-65-0 (4(3H)-Pyrimidinone,5-hexyl-6-methyl-)

4(3H)-Pyrimidinone,5-hexyl-6-methyl- structure
103980-65-0 structure
Product Name:4(3H)-Pyrimidinone,5-hexyl-6-methyl-
CAS No:103980-65-0
MF:C11H18N2O
MW:194.273422718048
CID:159107
PubChem ID:135854968
Update Time:2025-04-19

4(3H)-Pyrimidinone,5-hexyl-6-methyl- Chemical and Physical Properties

Names and Identifiers

    • 4(3H)-Pyrimidinone,5-hexyl-6-methyl-
    • 5-hexyl-6-methyl-1H-pyrimidin-4-one
    • 4-Pyrimidinol, 5-hexyl-5-methyl-
    • 5-Hexyl-6-methyl-4-pyrimidinol
    • 5-hexyl-6-methylpyrimidin-4(1H)-one
    • 5-hexyl-4-methyl-1H-pyrimidin-6-one
    • DTXSID20146196
    • 5-Hexyl-6-methylpyrimidin-4(3H)-one
    • CID 3025552
    • 103980-65-0
    • Inchi: 1S/C11H18N2O/c1-3-4-5-6-7-10-9(2)12-8-13-11(10)14/h8H,3-7H2,1-2H3,(H,12,13,14)
    • InChI Key: MCTGQFTYMMFWLE-UHFFFAOYSA-N
    • SMILES: O=C1C(=C(C)N=CN1)CCCCCC

Computed Properties

  • Exact Mass: 194.14204
  • Monoisotopic Mass: 194.142
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 5
  • Complexity: 267
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 3
  • XLogP3: 2.6
  • Topological Polar Surface Area: 41.5Ų

Experimental Properties

  • Density: 1.04
  • Boiling Point: 291.1°Cat760mmHg
  • Flash Point: 129.8°C
  • Refractive Index: 1.527
  • PSA: 41.46
  • LogP: 2.61340

4(3H)-Pyrimidinone,5-hexyl-6-methyl- Related Literature

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